![molecular formula C19H27FN2O2S B2938483 3-(2-Fluorophenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]propanamide CAS No. 2415565-59-0](/img/structure/B2938483.png)
3-(2-Fluorophenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-Fluorophenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TAK-659 and is a selective inhibitor of the protein kinase BTK.
Mechanism of Action
3-(2-Fluorophenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]propanamide is a selective inhibitor of the protein kinase BTK. BTK is a cytoplasmic tyrosine kinase that plays a crucial role in the development and activation of B-cells. The inhibition of BTK by this compound leads to the suppression of the immune response, which can be beneficial in the treatment of autoimmune diseases and inflammatory disorders.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in various scientific research studies. The compound has been observed to selectively inhibit BTK, which leads to the suppression of the immune response. The inhibition of BTK by this compound can also lead to the reduction of the production of pro-inflammatory cytokines, which can be beneficial in the treatment of inflammatory disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(2-Fluorophenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]propanamide in lab experiments include its selective inhibition of BTK, which can be beneficial in the treatment of autoimmune diseases and inflammatory disorders. The compound has also shown promising results in the treatment of B-cell malignancies. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for careful handling of the reagents and reaction conditions during the synthesis process.
Future Directions
There are several future directions for the research and development of 3-(2-Fluorophenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]propanamide. One of the significant directions is the exploration of its potential applications in the treatment of autoimmune diseases and inflammatory disorders. The compound can also be further studied for its potential use in the treatment of B-cell malignancies. Additionally, the synthesis method of this compound can be optimized to improve the yield and purity of the final product. Overall, the future directions for this compound research are promising, and further studies can lead to the development of novel therapeutic agents for various diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has shown significant potential in various scientific research applications. The compound's selective inhibition of BTK can be beneficial in the treatment of autoimmune diseases, inflammatory disorders, and B-cell malignancies. The synthesis method of this compound is a multi-step process that requires careful handling of the reagents and reaction conditions. Further studies can lead to the development of novel therapeutic agents for various diseases.
Synthesis Methods
The synthesis of 3-(2-Fluorophenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]propanamide involves the reaction of 2-fluoroaniline with 4-thiomorpholin-4-yloxan-4-ylmethylchloride in the presence of a base. The resulting intermediate is then treated with propionyl chloride to obtain the final product. The synthesis method of this compound is a multi-step process that requires careful handling of the reagents and reaction conditions.
Scientific Research Applications
3-(2-Fluorophenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]propanamide has shown promising results in various scientific research applications. One of the significant applications of this compound is in the treatment of B-cell malignancies, autoimmune diseases, and inflammatory disorders. It has been observed that the selective inhibition of BTK by this compound can lead to the suppression of the immune response, which can be beneficial in the treatment of autoimmune diseases and inflammatory disorders.
properties
IUPAC Name |
3-(2-fluorophenyl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27FN2O2S/c20-17-4-2-1-3-16(17)5-6-18(23)21-15-19(7-11-24-12-8-19)22-9-13-25-14-10-22/h1-4H,5-15H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWYKWCPYGDECJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CNC(=O)CCC2=CC=CC=C2F)N3CCSCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.